Cas no 3359-36-2 (Benzyl 2,3,4-tri-o-acetyl-6-deoxy-α-l-mannopyranoside (en).α.-l-mannopyranoside, Phenylmethyl 6-deoxy-, Triacetate (en))

• Product Name: Benzyl 2,3,4-tri-o-acetyl-6-deoxy-α-l-mannopyranoside (en).α.-l-mannopyranoside, Phenylmethyl 6-deoxy-, Triacetate (en)
• CAS No: 3359-36-2
• MF: C₁₉H₂₄O₈
• MW: 380.389066696167
• CID: 1459018
• Update Time: 2022-07-25

Benzyl 2,3,4-tri-o-acetyl-6-deoxy-α-l-mannopyranoside (en).α.-l-mannopyranoside, Phenylmethyl 6-deoxy-, Triacetate (en) Chemical and Physical Properties

Names and Identifiers

• Benzyl 2,3,4-tri-o-acetyl-6-deoxy-α-l-mannopyranoside (en).α.-l-mannopyranoside, Phenylmethyl 6-deoxy-, Triacetate (en)
• (2R,3R,4R,5S,6S)-2-(benzyloxy)-6-methyltetrahydro-2H-pyran-3,4,5-triyl triacetate
• α-L-Mannopyranoside, phenylmethyl 6-deoxy-, 2,3,4-triacetate

• Inchi： 1S/C19H24O8/c1-11-16(25-12(2)20)17(26-13(3)21)18(27-14(4)22)19(24-11)23-10-15-8-6-5-7-9-15/h5-9,11,16-19H,10H2,1-4H3/t11-,16-,17+,18+,19+/m0/s1
• InChI Key： HJEZYHYUFLWLLL-MTSPLVIDSA-N
• SMILES： [C@@H]1(OCC2=CC=CC=C2)O[C@@H](C)[C@H](OC(=O)C)[C@@H](OC(=O)C)[C@H]1OC(=O)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 9